Cas no 100957-69-5 (2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester)

• Product name: 2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
• CAS No: 100957-69-5
• MF: C₁₅H₁₈N₂O₂
• MW: 258.31562
• CID: 1127468
• PubChem ID: 4606545

2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
• methyl 2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoate
• AKOS030690500
• DTXSID60404803
• 100957-69-5
• SCHEMBL1779264

• Inchi： InChI=1S/C15H18N2O2/c1-4-17(5-2)14-8-6-12(7-9-14)10-13(11-16)15(18)19-3/h6-10H,4-5H2,1-3H3
• InChI Key： DTTSVUFQILNUBD-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OC

Computed Properties

• Exact Mass: 258.136828g/mol
• Monoisotopic Mass: 258.136828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 53.3Ų
• XLogP3: 3
• Molecular Weight: 258.32g/mol